Cas no 1439899-14-5 (1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 1439899-14-5
• MF: C₁₀H₁₁NO₃
• MW: 193.20
• MDL: MFCD26096908
• CID: 5301862
• PubChem ID: 86277086
• Update Time: 2025-05-24

1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid

• MDL： MFCD26096908
• Inchi： 1S/C10H11NO3/c1-14-7-3-2-6-11-8(7)10(4-5-10)9(12)13/h2-3,6H,4-5H2,1H3,(H,12,13)
• InChI Key： QJPDWZMBNKZWKY-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=C2OC)(C(O)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Experimental Properties

• Color/Form: NA
• Flash Point: 245.3±28.7 °C

1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid

Introduction to 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1439899-14-5)

1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid, identified by the CAS number 1439899-14-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of a cyclopropane ring fused with a pyridine moiety, which is further substituted with a methoxy group. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The cyclopropane ring is a key structural element in 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid, known for its high reactivity and ability to interact with biological targets in distinct ways compared to other saturated hydrocarbons. This reactivity is often harnessed to design molecules with enhanced binding affinity and selectivity. The pyridine substituent, on the other hand, introduces a nitrogen-rich heterocyclic system that can participate in hydrogen bonding and other non-covalent interactions, further enhancing the compound's potential as a pharmacophore.

Recent advancements in drug discovery have highlighted the importance of multifunctional molecules that can address multiple biological pathways simultaneously. The combination of the cyclopropane and pyridine moieties in 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid makes it an attractive scaffold for such applications. For instance, studies have shown that pyridine-based compounds can modulate enzyme activity and receptor binding, while cyclopropane derivatives are known for their ability to influence protein-protein interactions.

In the context of medicinal chemistry, the methoxy group at the 3-position of the pyridine ring in 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid plays a crucial role in determining its pharmacokinetic properties. The methoxy group can influence solubility, metabolic stability, and membrane permeability, all of which are critical factors in drug development. By optimizing this substituent, researchers can fine-tune the compound's behavior in biological systems, potentially leading to improved therapeutic outcomes.

One of the most compelling aspects of 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid is its versatility as a building block for more complex molecules. Researchers have utilized this compound as a precursor in synthesizing novel analogs with tailored biological activities. For example, derivatives of this compound have been explored for their potential antiviral, anti-inflammatory, and anticancer properties. The cyclopropane ring's unique strain provides a scaffold that can be modified to target specific disease mechanisms, while the pyridine moiety offers opportunities for further functionalization.

The synthesis of 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

From a computational chemistry perspective, 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid has been extensively studied using molecular modeling techniques. These studies aim to understand its interactions with biological targets at an atomic level, which is essential for rational drug design. Computer simulations have revealed insights into how the compound's structure influences its binding affinity and selectivity, providing valuable guidance for medicinal chemists.

The growing interest in 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid is also reflected in the increasing number of patents and publications dedicated to this compound and its derivatives. Researchers around the world are exploring its potential applications in various therapeutic areas, driven by its unique structural features and promising preclinical data. As our understanding of biological systems continues to evolve, it is likely that compounds like 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid will play an increasingly important role in drug discovery and development.

In conclusion, 1-(3-Methoxypyridin-2-yl)cyclopropane-1-carboxylic acid (CAS No. 1439899-14-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition offers numerous opportunities for designing novel therapeutic agents with improved efficacy and selectivity. As research in this field progresses, it is expected that compounds like this will continue to contribute to the development of new treatments for various diseases.